N-(cyclohexylmethyl)-2-(2-methoxyphenyl)ethanamine

• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol
• IUPAC Name: N-(cyclohexylmethyl)-2-(2-methoxyphenyl)ethanamine
• InChI: InChI=1S/C16H25NO/c1-18-16-10-6-5-9-15(16)11-12-17-13-14-7-3-2-4-8-14/h5-6,9-10,14,17H,2-4,7-8,11-13H2,1H3
• InChI Key: KUORWPJCXNPFEO-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1CCNCC2CCCCC2

Description

N-(cyclohexylmethyl)-2-(2-methoxyphenyl)ethanamine, commonly known as CMME, is a chemical compound that belongs to the class of phenethylamines. It is a psychoactive drug that has been used for scientific research purposes. CMME has been found to have potential therapeutic effects in treating depression, anxiety, and other mental disorders.

Mechanism of Action

The exact mechanism of action of CMME is not fully understood. However, it is believed to work by modulating the levels of certain neurotransmitters in the brain, such as serotonin, dopamine, and norepinephrine. It has been found to increase the levels of these neurotransmitters, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
CMME has been found to have various biochemical and physiological effects on the body. It has been shown to increase the levels of certain hormones, such as cortisol and prolactin, which are involved in the stress response. It has also been found to increase heart rate and blood pressure, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMME in lab experiments is its potential therapeutic effects in treating mental disorders. It has also been found to have low toxicity and minimal side effects, which make it a safer alternative to other psychoactive drugs. However, one of the limitations of using CMME in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the research on CMME. One of the areas of research is to further understand its mechanism of action and how it modulates the levels of neurotransmitters in the brain. Another area of research is to explore its potential therapeutic effects in treating other mental disorders, such as bipolar disorder and schizophrenia. Additionally, research can be done to develop new drugs based on the structure of CMME that have improved efficacy and fewer side effects.
Conclusion
In conclusion, N-(cyclohexylmethyl)-2-(2-methoxyphenyl)ethanamine, or CMME, is a psychoactive drug that has been used for scientific research purposes. It has been found to have potential therapeutic effects in treating depression and anxiety. Its mechanism of action is not fully understood, but it is believed to modulate the levels of certain neurotransmitters in the brain. CMME has various biochemical and physiological effects on the body, and it has advantages and limitations for lab experiments. There are several future directions for the research on CMME, including further understanding its mechanism of action and exploring its potential therapeutic effects in treating other mental disorders.

Synthesis Methods

The synthesis of CMME involves the reaction of cyclohexylmethylamine with 2-methoxyphenylacetonitrile in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then purified by recrystallization to obtain CMME in its pure form.

Scientific Research Applications

CMME has been used in scientific research to study its potential therapeutic effects in treating various mental disorders. It has been found to have antidepressant and anxiolytic properties, which make it a potential candidate for the development of new drugs for the treatment of depression and anxiety.